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Compound of Interest

Compound Name: Calcium superphosphate

CAS No.: 301524-28-7

Cat. No.: B3423424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physicochemical properties of

calcium superphosphate, a compound of significant interest in various scientific and industrial

sectors. This document outlines the key characteristics, experimental methodologies for their

determination, and the fundamental chemical interactions of both single superphosphate (SSP)

and triple superphosphate (TSP).

Chemical Composition and Identification
Calcium superphosphate is not a single chemical entity but rather a mixture of compounds,

with the primary active component being monocalcium phosphate monohydrate

[Ca(H₂PO₄)₂·H₂O]. The overall composition varies depending on the manufacturing process,

which differentiates single superphosphate from triple superphosphate.

Single Superphosphate (SSP): Produced by reacting phosphate rock with sulfuric acid, SSP is

a mixture of monocalcium phosphate and gypsum (calcium sulfate).
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Typical Composition:

Monocalcium phosphate monohydrate [Ca(H₂PO₄)₂·H₂O]

Calcium sulfate (CaSO₄·2H₂O)

Contains 16-22% phosphorus pentoxide (P₂O₅)[1][2]

Also provides essential secondary nutrients like sulfur and calcium.[3]

Triple Superphosphate (TSP): Manufactured by treating phosphate rock with phosphoric acid,

resulting in a higher concentration of phosphorus.

Typical Composition:

Primarily consists of monocalcium phosphate monohydrate [Ca(H₂PO₄)₂·H₂O].[4]

Contains a much lower proportion of calcium sulfate compared to SSP.

Has a higher phosphorus content, typically around 43-48% P₂O₅.[1][5]

Physicochemical Properties
The following tables summarize the key physicochemical properties of calcium
superphosphate, with a focus on its main component, monocalcium phosphate monohydrate.
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Property Value References

Molecular Formula Ca(H₂PO₄)₂·H₂O [5][6][7]

Molecular Weight 252.07 g/mol [8]

Appearance
White, grayish-white, or gray

crystalline powder or granules.
[7]

Density Approximately 2.22 g/cm³ [7]

Melting Point

Decomposes upon heating.

Loses water of crystallization

around 109 °C.

[7]

Boiling Point Not applicable; decomposes.

Solubility in Water
Moderately soluble.

Approximately 2 g/100 mL.
[9]

pH of Solution (1% w/v) 3.13 - 4.0 (acidic) [10]

Experimental Protocols
Detailed and standardized methodologies are crucial for the accurate determination of the

physicochemical properties of calcium superphosphate. The following outlines the principles

behind the standard methods.

Determination of Water-Soluble Phosphorus (AOAC
Method 2.040)
This method is designed to quantify the amount of phosphorus in a fertilizer that is readily

available to plants.

Principle: A known weight of the fertilizer sample is washed with successive portions of distilled

water. The phosphorus content in the combined aqueous extract is then determined, typically

by a colorimetric or gravimetric method. The International Organization for Standardization

(ISO) method (No. 5316) provides an alternative procedure where a larger sample is agitated in

water for a set period before analysis.[7][10]
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Measurement of pH (AOAC Method 972.01)
The pH of a calcium superphosphate solution indicates its acidic nature, which has significant

implications for its application and interaction with other substances.

Principle: A standardized solution of the fertilizer is prepared by dissolving a specific weight of

the sample in a defined volume of deionized water. The pH of this solution is then measured

using a calibrated pH meter. For acidic fertilizers like calcium superphosphate, it is crucial to

ensure the pH meter is calibrated with appropriate acidic buffers.

Particle Size Distribution (ASTM D6913)
The particle size of granular superphosphate affects its dissolution rate and handling

properties.

Principle: This standard test method involves passing a known weight of the granular material

through a series of sieves with progressively smaller mesh sizes. The weight of the material

retained on each sieve is measured to determine the particle size distribution.[11]

Signaling Pathways and Logical Relationships
The efficacy of calcium superphosphate as a phosphorus source is governed by its

interactions within the soil and its subsequent uptake by plants.

Soil Interaction and Phosphorus Availability
Upon application to the soil, the highly soluble monocalcium phosphate dissolves, creating an

acidic zone. This acidic solution reacts with soil minerals, dissolving iron, aluminum, and other

elements. As the pH of this solution gradually increases through interaction with the

surrounding soil, less soluble dicalcium phosphate and other metal phosphates can precipitate.

This complex series of reactions dictates the availability of phosphate to plant roots over time.
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Figure 1: Soil interaction of calcium superphosphate.

Plant Phosphorus Uptake Pathway
Plants absorb phosphorus from the soil solution primarily as orthophosphate ions (H₂PO₄⁻ and

HPO₄²⁻). This uptake is an active process mediated by specific phosphate transporters located

in the root cell membranes. Once inside the root, phosphorus is transported throughout the

plant to be incorporated into essential biomolecules.
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Figure 2: Plant phosphorus uptake pathway.

Conclusion
This technical guide has provided a detailed overview of the physicochemical properties of

calcium superphosphate, distinguishing between single and triple superphosphate. The data
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presented in a structured format, along with the outlined experimental protocols and visualized

chemical pathways, offer a valuable resource for researchers, scientists, and professionals in

drug development and other related fields. A thorough understanding of these properties is

essential for the effective and safe application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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